Cas no 922-69-0 (Ethene, 1,1-dimethoxy-)

Ethene, 1,1-dimethoxy- structure
Ethene, 1,1-dimethoxy- structure
Product Name:Ethene, 1,1-dimethoxy-
CAS No:922-69-0
MF:C4H8O2
MW:88.1051216125488
CID:814480
PubChem ID:136706
Update Time:2025-04-19

Ethene, 1,1-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Ethene, 1,1-dimethoxy-
    • 1,1-DIMETHOXYETHENE
    • 1,1-dimethoxy-ethene
    • 1,1-dimethoxy-ethylene
    • dimethoxyethene
    • dimethyl ketene acetal
    • Ethene,1,1-dimethoxy
    • Ketene dimethyl acetal
    • ketenacetal
    • MFCD00060982
    • 922-69-0
    • 1,1-dimethoxyethylene
    • BCP24340
    • SY274566
    • FT-0647453
    • FJTRNRFAIZEJJJ-UHFFFAOYSA-N
    • DTXSID20238924
    • InChI=1/C4H8O2/c1-4(5-2)6-3/h1H2,2-3H
    • MDL: MFCD00060982
    • Inchi: 1S/C4H8O2/c1-4(5-2)6-3/h1H2,2-3H3
    • InChI Key: FJTRNRFAIZEJJJ-UHFFFAOYSA-N
    • SMILES: O(C)C(=C)OC

Computed Properties

  • Exact Mass: 88.05240
  • Monoisotopic Mass: 88.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 43.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 0.9294 g/cm3 (25 ºC)
  • Melting Point: 93-94 ºC
  • Boiling Point: 89-91 ºC
  • Flash Point: -28.9±19.4 ºC,
  • Refractive Index: 1.4050 (589.3 nm 25 ºC)
  • Solubility: Soluble (156 g/l) (25 º C),
  • PSA: 18.46000
  • LogP: 0.75040

Ethene, 1,1-dimethoxy- Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 16-26
  • Hazardous Material Identification: F
  • Risk Phrases:R11

Ethene, 1,1-dimethoxy- Customs Data

  • HS CODE:2911000000
  • Customs Data:

    China Customs Code:

    2911000000

    Overview:

    2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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